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Compound of Interest

Compound Name: 3-Methoxyphenylacetone

Cat. No.: B143000

Disclaimer: This document provides guidance on the proper disposal of 3-
Methoxyphenylacetone. It is imperative for all laboratory personnel to consult their institution's
Environmental Health and Safety (EHS) department and adhere to all local, regional, and
national regulations concerning chemical waste disposal.

The proper disposal of chemical waste is a critical aspect of laboratory safety and
environmental responsibility. For 3-Methoxyphenylacetone, while some safety data sheets
(SDS) indicate it is not considered hazardous under the 2012 OSHA Hazard Communication
Standard, others classify it as a substance that can cause serious eye and respiratory
irritation[1][2][3]. Furthermore, it is noted that the toxicological properties have not been fully
investigated[1]. Therefore, as a precautionary measure, 3-Methoxyphenylacetone and any
materials contaminated with it should be treated as hazardous waste. All chemical waste must
be disposed of through an approved EHS program and should never be discarded in regular
trash or poured down the drain.[4][5][6]

Essential Safety and Handling

Before handling 3-Methoxyphenylacetone for disposal, ensure you are wearing the
appropriate Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166[1][3].
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e Hand Protection: Use appropriate chemical-resistant gloves. Gloves should be inspected
before use and removed using the proper technique to avoid skin contact[2][7].

o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and other protective
garments to prevent skin exposure[1][8].

e Ventilation: Handle the chemical in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of vapors|[2].

Step-by-Step Disposal Protocol

The disposal of 3-Methoxyphenylacetone must be managed systematically to ensure safety
and compliance.

Step 1: Waste Characterization All chemical waste generators must determine if a discarded
chemical is classified as hazardous waste.[1][2] This involves assessing whether the waste
exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed
by the Environmental Protection Agency (EPA).[6][9] Given the potential for irritation and
incomplete toxicological data, it is university policy to assume all chemical wastes are
hazardous.[9]

Step 2: Proper Containerization

o Select a Compatible Container: Use a container that is chemically compatible with 3-
Methoxyphenylacetone and in good condition, with no leaks or rust.[10] Plastic containers
are often preferred to glass when compatibility is not an issue.[4] The container must have a
securely fitting lid or cap.[10]

e Avoid Food Containers: Never use food-grade containers, such as milk jugs, for chemical
waste storage.[9]

Step 3: Accurate Labeling Proper labeling is crucial for safety and regulatory compliance.

e "Hazardous Waste" Tag: As soon as waste is added, the container must be labeled with an
official EHS "Hazardous Waste" tag.[4][6][10]

o Complete Information: The label must include the following details[4]:
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o The full, unabbreviated chemical name: "3-Methoxyphenylacetone". For mixtures, list all
components and their approximate percentages.

o The quantity of waste in the container.
o The date of waste generation.
o The specific location of origin (e.g., building and room number).
o The name and contact number of the Principal Investigator or responsible person.
o Check marks for appropriate hazard pictograms, if applicable.
Step 4: Safe Storage

o Designated Area: Store waste containers in a designated, well-ventilated satellite
accumulation area within the laboratory.

e Segregation: Keep incompatible waste streams segregated to prevent dangerous reactions.
[6][10] 3-Methoxyphenylacetone should be kept away from strong oxidizing agents and
strong bases.[3]

e Secondary Containment: Store all hazardous waste containers in secondary containment
trays or bins to contain potential leaks or spills.[6]

o Keep Containers Closed: Waste containers must remain sealed at all times, except when
adding waste.[4][9][10]

Step 5: Arrange for Disposal

o Contact EHS: Once the container is full or the waste is no longer being generated, submit a
chemical waste collection request to your institution's EHS office.[4][6]

e Do Not Transport: Laboratory personnel should not transport hazardous waste. Trained EHS
staff will collect the waste directly from your lab.[6]

Summary of Chemical Properties
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The following table summarizes key quantitative data for 3-Methoxyphenylacetone, compiled
from various safety data sheets.

Property Value Source
Molecular Formula C10H1202 [8][11]
Molecular Weight 164.20 g/mol [11]
Appearance Yellow Liquid [1][8]
Boiling Point 258 - 260 °C (496.4 - 500 °F) [1]

Flash Point >110 °C (> 230 °F) [1]

Specific Gravity 1.067 [3]

CAS Number 3027-13-2 [207181[11]

Experimental Protocols

Spill Cleanup Procedure: In the event of a spill, follow these steps:
o Ensure adequate ventilation and wear appropriate PPE.[2]
o Prevent the spill from spreading or entering drains, waterways, or soil.[2]

e Absorb the spilled liquid with an inert, non-combustible material such as vermiculite, sand, or
earth.

o Carefully sweep or vacuum the absorbed material and place it into a suitable, sealed, and
properly labeled container for disposal as hazardous waste.[2][8]

e Clean the spill area thoroughly.

Empty Container Disposal: An empty container that previously held 3-Methoxyphenylacetone
must be managed carefully.

o Triple-rinse the container with a suitable solvent (e.g., water or another solvent capable of
removing the chemical residue).[6][10]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b143000?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20916~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:17:47~~3-Methoxyphenylacetone~~
https://www.scbt.com/p/3-methoxyphenylacetone-3027-13-2
https://www.scbt.com/p/3-methoxyphenylacetone-3027-13-2
https://www.fishersci.com/store/msds?partNumber=AAB2091603&productDescription=3-METHOXYPHENYLACETONE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20916~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:17:47~~3-Methoxyphenylacetone~~
https://www.fishersci.com/store/msds?partNumber=AAB2091603&productDescription=3-METHOXYPHENYLACETONE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2091603&productDescription=3-METHOXYPHENYLACETONE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC189802500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2091603&productDescription=3-METHOXYPHENYLACETONE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methoxyphenylacetone.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20916~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:17:47~~3-Methoxyphenylacetone~~
https://www.scbt.com/p/3-methoxyphenylacetone-3027-13-2
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxYXJkeGM0aWs3eWFybnA1enZkdmdjbDJ1NW84IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k5NTMwQURfMzAyNy0xMy0yXzMtTWV0aG94eXBoZW55bGFjZXRvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k5NTMwQURfMzAyNy0xMy0yXzMtTWV0aG94eXBoZW55bGFjZXRvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c41635d0091d53c321dadafbbe145c5c250e3ade/MetaSci_MSI9530AD_3027-13-2_3-Methoxyphenylacetone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxYXJkeGM0aWs3eWFybnA1enZkdmdjbDJ1NW84IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k5NTMwQURfMzAyNy0xMy0yXzMtTWV0aG94eXBoZW55bGFjZXRvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k5NTMwQURfMzAyNy0xMy0yXzMtTWV0aG94eXBoZW55bGFjZXRvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c41635d0091d53c321dadafbbe145c5c250e3ade/MetaSci_MSI9530AD_3027-13-2_3-Methoxyphenylacetone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxYXJkeGM0aWs3eWFybnA1enZkdmdjbDJ1NW84IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k5NTMwQURfMzAyNy0xMy0yXzMtTWV0aG94eXBoZW55bGFjZXRvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k5NTMwQURfMzAyNy0xMy0yXzMtTWV0aG94eXBoZW55bGFjZXRvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c41635d0091d53c321dadafbbe145c5c250e3ade/MetaSci_MSI9530AD_3027-13-2_3-Methoxyphenylacetone.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20916~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:17:47~~3-Methoxyphenylacetone~~
https://www.benchchem.com/product/b143000?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect all rinsate from the rinsing process. This rinsate must be treated as hazardous waste
and placed in a properly labeled waste container.[6][10]

 After triple-rinsing, deface or remove the original chemical label from the container.[6][10]

e The clean, air-dried container may then be disposed of in the regular trash, provided the cap
is removed.[6][10] Always confirm this final step with your local EHS guidelines.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 3-Methoxyphenylacetone.
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Caption: Workflow for the safe disposal of 3-Methoxyphenylacetone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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